2-(benzylthio)-N-(2,3-dimethylphenyl)propanamide

• IUPAC Name: 2-benzylsulfanyl-N-(2,3-dimethylphenyl)propanamide
• InChI: InChI=1S/C18H21NOS/c1-13-8-7-11-17(14(13)2)19-18(20)15(3)21-12-16-9-5-4-6-10-16/h4-11,15H,12H2,1-3H3,(H,19,20)
• InChI Key: YSXYINWETVXEIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(C)SCC2=CC=CC=C2)C
• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol

Description

"2-(benzylthio)-N-(2,3-dimethylphenyl)propanamide" is a chemical compound of interest due to its structural features and potential applications in various fields of research. Although specific studies on this compound are limited, related research on structurally similar compounds provides insights into its synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of compounds closely related to "2-(benzylthio)-N-(2,3-dimethylphenyl)propanamide" often involves reactions that introduce the benzylthio group and the dimethylphenyl group onto a propanamide backbone. Techniques such as amide bond formation, sulfonation, and benzyl group introduction are common in creating these molecules. For instance, the synthesis of related sulfonamide analogues involves extensive use of intermolecular hydrogen bonds, highlighting the importance of careful planning in the synthesis to achieve the desired molecular structure (Siddiqui et al., 2008).

Molecular Structure Analysis

Structural analysis of similar compounds shows a variety of molecular interactions, including intra- and intermolecular hydrogen bonding. These interactions can influence the overall molecular conformation and stability of the compound. For example, studies on dimethylphenylcarbamoylbenzenesulfonamide derivatives demonstrate how sulfonamide and carbamoyl groups participate in hydrogen bonding, affecting the molecular arrangement and properties (Siddiqui et al., 2008).